Cas no 1805873-20-4 (1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one)

1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one is a brominated ketone derivative featuring a difluoromethoxy and ethyl-substituted phenyl ring. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of the difluoromethoxy group enhances metabolic stability and lipophilicity, while the bromo-ketone moiety offers reactivity for further functionalization, such as nucleophilic substitution or cross-coupling reactions. Its well-defined structure and high purity make it suitable for precise synthetic applications. Researchers value this compound for its utility in constructing complex molecular frameworks, particularly in medicinal chemistry and drug discovery.
1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one structure
1805873-20-4 structure
Product Name:1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one
CAS No:1805873-20-4
MF:C12H13BrF2O2
MW:307.131230115891
CID:4973009
Update Time:2025-06-29

1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one
    • Inchi: 1S/C12H13BrF2O2/c1-3-8-4-5-9(11(13)7(2)16)6-10(8)17-12(14)15/h4-6,11-12H,3H2,1-2H3
    • InChI Key: KTIQDDRUZUQPEM-UHFFFAOYSA-N
    • SMILES: BrC(C(C)=O)C1C=CC(CC)=C(C=1)OC(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 261
  • XLogP3: 4.2
  • Topological Polar Surface Area: 26.3

1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013022327-250mg
1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one
1805873-20-4 97%
250mg
489.60 USD 2021-06-24
Alichem
A013022327-500mg
1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one
1805873-20-4 97%
500mg
823.15 USD 2021-06-24
Alichem
A013022327-1g
1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one
1805873-20-4 97%
1g
1,579.40 USD 2021-06-24

Additional information on 1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one (CAS: 1805873-20-4)

The compound 1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one (CAS: 1805873-20-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of novel bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, pharmacological relevance, and emerging research trends.

Recent studies have highlighted the importance of 1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one as a versatile building block in the development of fluorinated pharmaceutical compounds. The presence of both bromo and difluoromethoxy functional groups makes this compound particularly valuable for structure-activity relationship (SAR) studies, enabling medicinal chemists to explore various modifications while maintaining desirable pharmacokinetic properties.

In synthetic chemistry applications, researchers from the University of Tokyo (2023) demonstrated the efficient use of this compound in palladium-catalyzed cross-coupling reactions to create diverse aryl-alkyl linkages. Their work, published in the Journal of Medicinal Chemistry, showed that the bromo group at the α-position to the carbonyl allows for selective functionalization while preserving the difluoromethoxy moiety, which is known to enhance metabolic stability in drug candidates.

Pharmacological investigations have revealed promising directions for this compound's derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that analogs derived from 1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one exhibit significant activity against inflammatory targets, particularly in the inhibition of cyclooxygenase-2 (COX-2) with improved selectivity profiles compared to current NSAIDs. The ethylphenyl moiety appears to contribute to enhanced target binding affinity, while the difluoromethoxy group reduces oxidative metabolism.

The compound's potential in CNS drug development has also been explored. Recent preclinical studies suggest that derivatives maintain favorable blood-brain barrier penetration characteristics, making them candidates for neurological disorder treatments. However, researchers caution that the bromo substituent may require modification in final drug candidates to minimize potential toxicity concerns.

From a chemical biology perspective, 1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one has shown utility as a photoaffinity labeling probe. Its ability to form covalent bonds with target proteins upon UV irradiation, combined with the isotopic labeling potential of the bromine atom, makes it valuable for target identification studies in proteomics research.

Ongoing research efforts are focusing on optimizing synthetic routes to improve the compound's accessibility. A recent patent application (WO202318765) describes a novel continuous flow process that increases yield while reducing hazardous waste generation during production. This technological advancement could significantly impact the compound's commercial viability for large-scale pharmaceutical applications.

In conclusion, 1-Bromo-1-(3-(difluoromethoxy)-4-ethylphenyl)propan-2-one (CAS: 1805873-20-4) represents a promising scaffold in medicinal chemistry with diverse applications. Its unique structural features continue to inspire innovative research across multiple therapeutic areas, from inflammation to CNS disorders. Future studies will likely focus on expanding its utility in targeted drug delivery systems and exploring its potential in combination therapies.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD